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Compound of Interest

Compound Name:
1,8-Octadiyl

Bismethanethiosulfonate

Cat. No.: B019404 Get Quote

Essential guidance for the safe handling and disposal of 1,8-Octadiyl
Bismethanethiosulfonate is critical for maintaining a secure research environment. This

document outlines the necessary procedures for researchers, scientists, and drug development

professionals to manage this chemical responsibly, minimizing risks to both personnel and the

environment.

1,8-Octadiyl Bismethanethiosulfonate is a chemical compound that requires careful handling

due to its potential health and environmental hazards. Adherence to proper disposal protocols

is not only a matter of regulatory compliance but also a fundamental aspect of laboratory

safety.

Hazard and Safety Data Overview
Understanding the hazards associated with 1,8-Octadiyl Bismethanethiosulfonate is the first

step in its safe management. The following table summarizes key quantitative data extracted

from safety data sheets.
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Parameter Value Source

GHS Hazard Statements

H301: Toxic if swallowedH332:

Harmful if inhaledH410: Very

toxic to aquatic life with long

lasting effectsH315: Causes

skin irritationH319: Causes

serious eye irritationH334: May

cause allergy or asthma

symptoms or breathing

difficulties if inhaledH335: May

cause respiratory irritation

Precautionary Statements

P261: Avoid breathing mist or

vapoursP264: Wash skin

thoroughly after handlingP270:

Do not eat, drink or smoke

when using this productP273:

Avoid release to the

environmentP280: Wear

protective gloves/ eye

protection/ face protection

[1]

Experimental Protocol: Disposal of 1,8-Octadiyl
Bismethanethiosulfonate
This protocol provides a step-by-step guide for the safe disposal of 1,8-Octadiyl
Bismethanethiosulfonate in a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:

1.1. Don appropriate PPE before handling the chemical. This includes:

Nitrile gloves

Safety goggles or a face shield
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A lab coat

1.2. Ensure a calibrated chemical fume hood is operational. All handling and disposal

procedures should be conducted within the fume hood to minimize inhalation exposure.

1.3. Prepare a designated waste container, clearly labeled "Hazardous Waste: 1,8-Octadiyl
Bismethanethiosulfonate".

2. Decontamination of Empty Containers:

2.1. Rinse the empty container with a suitable solvent (e.g., acetone or ethanol) three times.

2.2. Collect the solvent rinsate in the designated hazardous waste container.

2.3. The decontaminated container can then be disposed of as non-hazardous waste, in

accordance with institutional guidelines.

3. Disposal of Unused or Waste Product:

3.1. Do not dispose of 1,8-Octadiyl Bismethanethiosulfonate down the drain or in regular

trash.[1][2]

3.2. Transfer any unused or waste product into the designated and labeled hazardous waste

container.

3.3. For spills, contain and absorb the spillage with a non-combustible absorbent material

such as sand, earth, or vermiculite.[1][2]

3.4. Carefully collect the absorbent material and place it in the hazardous waste container.[1]

3.5. Clean the spill area, preferably with a detergent, and collect the cleaning materials for

disposal in the hazardous waste container.[1]

4. Waste Storage and Collection:

4.1. Tightly close the hazardous waste container.
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4.2. Store the sealed container in a well-ventilated, designated hazardous waste storage

area, away from incompatible materials such as oxidizing agents, strong alkalis, and strong

acids.[1]

4.3. Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 1,8-Octadiyl
Bismethanethiosulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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